Cas no 104680-99-1 (1H-Benz[g]indole-3-carboxylic acid, ethyl ester)

1H-Benz[g]indole-3-carboxylic acid, ethyl ester structure
104680-99-1 structure
Product Name:1H-Benz[g]indole-3-carboxylic acid, ethyl ester
CAS No:104680-99-1
MF:C15H13NO2
MW:239.269223928452
CID:1145642
PubChem ID:13759616
Update Time:2025-04-20

1H-Benz[g]indole-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[g]indole-3-carboxylic acid, ethyl ester
    • ethyl 1H-benzo[g]indole-3-carboxylate
    • SCHEMBL10464235
    • 104680-99-1
    • DTXSID50548609
    • Inchi: 1S/C15H13NO2/c1-2-18-15(17)13-9-16-14-11-6-4-3-5-10(11)7-8-12(13)14/h3-9,16H,2H2,1H3
    • InChI Key: ZXZFOADULJTQFY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CNC2C3C=CC=CC=3C=CC=21)=O

Computed Properties

  • Exact Mass: 239.09469
  • Monoisotopic Mass: 239.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09
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